Cas no 2680868-88-4 (2-(3-acetamido-5-methyl-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(3-acetamido-5-methyl-1H-pyrazol-1-yl)acetic acid
• CAS No: 2680868-88-4
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 5651528
• PubChem ID: 165908159
• Update Time: 2025-08-05

2-(3-acetamido-5-methyl-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-acetamido-5-methyl-1H-pyrazol-1-yl)acetic acid
• EN300-28272015
• 2680868-88-4

• Inchi： 1S/C8H11N3O3/c1-5-3-7(9-6(2)12)10-11(5)4-8(13)14/h3H,4H2,1-2H3,(H,13,14)(H,9,10,12)
• InChI Key： UZLJREHQGPQUIP-UHFFFAOYSA-N
• SMILES： OC(CN1C(C)=CC(NC(C)=O)=N1)=O

Computed Properties

• Exact Mass: 197.08004122g/mol
• Monoisotopic Mass: 197.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 84.2Ų

Additional information on 2-(3-acetamido-5-methyl-1H-pyrazol-1-yl)acetic acid

Introduction to 2-(3-acetamido-5-methyl-1H-pyrazol-1-yl)acetic acid (CAS No. 2680868-88-4)

2-(3-acetamido-5-methyl-1H-pyrazol-1-yl)acetic acid (CAS No. 2680868-88-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole core and acetamido substituent, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 2-(3-acetamido-5-methyl-1H-pyrazol-1-yl)acetic acid is defined by its 1H-pyrazole ring, which is substituted with an acetamido group at the 3-position and a methyl group at the 5-position. The presence of the acetamido group imparts significant stability and reactivity to the molecule, while the methyl substitution enhances its lipophilicity and bioavailability. The carboxylic acid moiety at the 2-position further contributes to its pharmacological properties, making it an attractive target for drug development.

Recent studies have highlighted the potential of 2-(3-acetamido-5-methyl-1H-pyrazol-1-yl)acetic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(3-acetamido-5-methyl-1H-pyrazol-1-yl)acetic acid has shown promise as an antioxidant agent. Oxidative stress plays a crucial role in the pathogenesis of numerous diseases, including neurodegenerative disorders and cardiovascular diseases. Research has indicated that this compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative damage, thereby offering potential therapeutic benefits in these conditions.

The pharmacokinetic properties of 2-(3-acetamido-5-methyl-1H-pyrazol-1-yl)acetic acid have also been extensively studied. Its high solubility and stability in physiological conditions make it suitable for oral administration. Preclinical studies have shown that it exhibits good bioavailability and a favorable pharmacokinetic profile, with a long half-life and low clearance rate. These characteristics are essential for ensuring sustained therapeutic effects and minimizing dosing frequency.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3-acetamido-5-methyl-1H-pyrazol-1-yl)acetic acid in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

The potential applications of 2-(3-acetamido-5-methyl-1H-pyrazol-1-yl)acetic acid extend beyond its primary therapeutic uses. Its unique chemical structure makes it a valuable tool for researchers studying biological processes related to inflammation, oxidative stress, and cell signaling. The compound can be used as a lead molecule for developing more potent analogs or as a reference standard in high-throughput screening assays.

In conclusion, 2-(3-acetamido-5-methyl-1H-pyrazol-1-yl)acetic acid (CAS No. 2680868-88-4) represents a promising compound with a diverse range of biological activities. Its anti-inflammatory and antioxidant properties, combined with favorable pharmacokinetic characteristics, make it a compelling candidate for further drug development. Ongoing research and clinical trials will continue to elucidate its full potential in various therapeutic areas.